Cas no 1235622-06-6 (2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235622-06-6
• MF: C₁₇H₂₃ClN₂O₃S
• MW: 370.894122362137
• CID: 6337566
• PubChem ID: 49692241
• Update Time: 2025-05-26

2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide
• 1235622-06-6
• VU0631694-1
• F5033-6949
• 2-(4-chlorophenyl)-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)acetamide
• 2-(4-chlorophenyl)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}acetamide
• 2-(4-chlorophenyl)-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]acetamide
• AKOS024492520

• Inchi： 1S/C17H23ClN2O3S/c18-15-3-1-13(2-4-15)11-17(21)19-12-14-7-9-20(10-8-14)24(22,23)16-5-6-16/h1-4,14,16H,5-12H2,(H,19,21)
• InChI Key： BGQPWODSTIWVJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1CCN(CC1)S(C1CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 370.1117915g/mol
• Monoisotopic Mass: 370.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1235622-06-6)

2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1235622-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 4-chlorophenyl group, a cyclopropanesulfonyl moiety, and a piperidin-4-ylmethyl backbone, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, though its exact mechanisms remain under investigation.

The compound's structure includes a chlorophenyl ring, which is known for its electron-withdrawing properties, and a sulfonyl group that enhances its stability and bioavailability. These features make 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide a promising candidate for further study in medicinal chemistry. Recent trends in scientific literature highlight its potential role in targeting enzymes or receptors involved in inflammatory and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

In the context of current research trends, CAS No. 1235622-06-6 is often discussed alongside keywords such as "small molecule inhibitors", "drug-like properties", and "structure-activity relationship (SAR)". These terms reflect the broader interest in optimizing molecular frameworks for enhanced efficacy and safety. Additionally, the compound's piperidine and sulfonamide components are frequently searched in databases like PubChem and SciFinder, underscoring their relevance in modern drug design.

From a synthetic perspective, the preparation of 2-(4-chlorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide involves multi-step organic reactions, including amide coupling and sulfonylation. Its purity and characterization are typically verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent standards required for preclinical and clinical studies.

Given the rising focus on personalized medicine and targeted therapies, CAS No. 1235622-06-6 exemplifies the innovation driving the pharmaceutical industry. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new treatment paradigms. As the scientific community continues to unravel its potential, this compound may soon emerge as a key player in addressing unmet medical needs.